6-Methyl-2-(p-tolyl)-4,5-dihydropyridazin-3(2H)-one
Overview
Description
6-Methyl-2-(p-tolyl)-4,5-dihydropyridazin-3(2H)-one is a chemical compound that belongs to the class of pyridazinones. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.
Mechanism of Action
The mechanism of action of 6-Methyl-2-(p-tolyl)-4,5-dihydropyridazin-3(2H)-one is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 6-Methyl-2-(p-tolyl)-4,5-dihydropyridazin-3(2H)-one can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and exhibit antifungal activity. It has also been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 6-Methyl-2-(p-tolyl)-4,5-dihydropyridazin-3(2H)-one is its diverse range of biological activities, which makes it a promising candidate for the development of new drugs. However, its low solubility in water and poor bioavailability limit its use in vivo.
Future Directions
There are several future directions for research on 6-Methyl-2-(p-tolyl)-4,5-dihydropyridazin-3(2H)-one. These include the development of more efficient synthesis methods, the investigation of its potential as a lead compound for drug development, and the exploration of its mechanism of action and biological effects in more detail. Additionally, studies could focus on improving its bioavailability and solubility in water to enhance its potential as a therapeutic agent.
In conclusion, 6-Methyl-2-(p-tolyl)-4,5-dihydropyridazin-3(2H)-one is a promising compound with a wide range of biological activities. Its potential applications in medicinal chemistry make it a topic of significant interest in the scientific community. Further research is needed to fully understand its mechanism of action, improve its bioavailability, and explore its potential as a lead compound for drug development.
Synthesis Methods
The synthesis of 6-Methyl-2-(p-tolyl)-4,5-dihydropyridazin-3(2H)-one can be achieved through the reaction of 2-amino-5-methylpyridine with p-tolualdehyde in the presence of acetic acid and acetic anhydride. The resulting product is then treated with hydrazine hydrate to obtain the final compound.
Scientific Research Applications
6-Methyl-2-(p-tolyl)-4,5-dihydropyridazin-3(2H)-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antifungal properties.
properties
IUPAC Name |
6-methyl-2-(4-methylphenyl)-4,5-dihydropyridazin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O/c1-9-3-6-11(7-4-9)14-12(15)8-5-10(2)13-14/h3-4,6-7H,5,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZNWHGXEVZWIIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)CC1)C2=CC=C(C=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-2-(p-tolyl)-4,5-dihydropyridazin-3(2H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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